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Compound of Interest

Compound Name: MBM-55

Cat. No.: B10821444 Get Quote

MBM-55 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of MBM-55 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for MBM-55?

A1: The recommended solvent for MBM-55 is Dimethyl Sulfoxide (DMSO). It is soluble in

DMSO.[1][2]

Q2: What is the maximum solubility of MBM-55 in DMSO?

A2: The maximum reported solubility of MBM-55 in DMSO is 120 mg/mL, which corresponds to

a concentration of 240.70 mM.[3]

Q3: How should I store the solid MBM-55 compound?

A3: Solid MBM-55 should be stored at -20°C for long-term storage (months to years) or at 0-

4°C for short-term storage (days to weeks). It should be kept in a dry and dark place.[4]

Q4: How should I store my MBM-55 DMSO stock solution?

A4: It is recommended to aliquot your DMSO stock solution into single-use volumes and store

them at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5] Avoid repeated freeze-
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thaw cycles.[4][5]

Q5: Is it normal for my MBM-55 DMSO stock solution to be frozen at room temperature?

A5: Yes, DMSO has a relatively high freezing point (18.5°C or 65.3°F). If your lab's ambient

temperature is below this, the DMSO solution may solidify. You can warm the vial in a 37°C

water bath to thaw it completely before use.

Troubleshooting Guide
Q6: I am having trouble dissolving MBM-55 in DMSO. What should I do?

A6: If you are experiencing difficulty dissolving MBM-55 in DMSO, please follow these steps:

Ensure you are using high-quality, anhydrous DMSO. DMSO is hygroscopic and can absorb

moisture from the air, which can reduce the solubility of some compounds.[6] Use a fresh

bottle or a properly stored and sealed bottle of anhydrous DMSO.

Vortex the solution vigorously. Agitation is crucial for dissolving the compound. Vortex the

solution for several minutes.

Gently warm the solution. Warming the solution in a water bath at 37°C can help increase

solubility.[4][7]

Use sonication. If the compound still does not dissolve, place the vial in a water bath

sonicator for a few minutes.[3][4][7] Sonication is recommended for dissolving MBM-55 in

DMSO.[3]

Q7: My MBM-55 solution in DMSO appears to have precipitated after storage. What should I

do?

A7: Precipitation upon storage can be due to temperature fluctuations or the absorption of

water. To redissolve the precipitate, you can warm the vial to 37°C and vortex or sonicate the

solution until it becomes clear again.[7] To prevent this, ensure your DMSO is anhydrous and

the storage container is tightly sealed.

Q8: When I dilute my MBM-55 DMSO stock solution into an aqueous buffer (e.g., PBS or cell

culture media), a precipitate forms. How can I avoid this?
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A8: This is a common issue when diluting a compound from a high-concentration organic stock

solution into an aqueous medium. The precipitate is likely the MBM-55 crashing out of solution

due to its lower solubility in aqueous buffers. Here's how to prevent it:

Perform serial dilutions in DMSO first. Before diluting into your aqueous buffer, perform an

intermediate dilution of your stock solution in DMSO to a lower concentration.[1]

Add the DMSO solution to the aqueous buffer slowly while vortexing. This helps to ensure

rapid mixing and prevents localized high concentrations of the compound that can lead to

precipitation.

Ensure the final DMSO concentration in your aqueous solution is low. For most cell-based

assays, the final DMSO concentration should be less than 0.5% to avoid solvent toxicity.[5]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of MBM-
55 in DMSO
Materials:

MBM-55 powder (Molecular Weight: 498.55 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Procedure:

Calculate the required mass of MBM-55. To prepare 1 mL of a 10 mM stock solution, you will

need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass = 0.010 mol/L x 0.001 L x 498.55 g/mol = 0.0049855 g = 4.9855 mg

Weigh out the MBM-55 powder and place it in a sterile vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO

to 4.9855 mg of MBM-55.

Vortex the solution for 2-3 minutes until the powder is dispersed.

Sonicate the solution in a water bath for 5-10 minutes. Sonication is recommended to ensure

complete dissolution.[3]

Visually inspect the solution to ensure it is clear and free of any visible particles. If particles

remain, repeat the vortexing and sonication steps. Gentle warming to 37°C can also be

applied.[4][7]

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C or -80°C.

Quantitative Data Summary
Property Value Reference

Molecular Weight 498.55 g/mol [8]

Chemical Formula C₂₈H₂₇FN₆O₂ [8]

Purity >98% [2]

Appearance Solid [8]

Solubility in DMSO 120 mg/mL (240.70 mM) [3]

Recommended Storage (Solid)
-20°C (long-term), 0-4°C

(short-term)
[4]

Recommended Storage (in

DMSO)

-80°C (≤ 6 months), -20°C (≤ 1

month)
[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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